Cas no 941920-20-3 (2-chloro-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 941920-20-3
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 5500685
• PubChem ID: 7636127
• Update Time: 2025-06-08

2-chloro-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SR-01000916356-1
• 2-chloro-N-(4-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide
• 2-chloro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzene-1-sulfonamide
• AKOS024466983
• VU0499007-1
• 2-chloro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• F2784-1284
• 941920-20-3
• SR-01000916356
• 2-chloro-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C17H17ClN2O3S/c18-15-5-1-2-6-16(15)24(22,23)19-13-8-10-14(11-9-13)20-12-4-3-7-17(20)21/h1-2,5-6,8-11,19H,3-4,7,12H2
• InChI Key： FSLCXSFWLHDMNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NC1C=CC(=CC=1)N1C(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 364.0648413g/mol
• Monoisotopic Mass: 364.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-chloro-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

Comprehensive Overview of 2-chloro-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941920-20-3)

The compound 2-chloro-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941920-20-3) is a specialized sulfonamide derivative with a unique structural framework. This molecule features a chlorobenzene core linked to a sulfonamide group, further connected to a 2-oxopiperidin-1-ylphenyl moiety. Such structural complexity makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. Researchers are actively exploring their potential as enzyme inhibitors, particularly targeting kinases and G-protein-coupled receptors (GPCRs). The presence of the 2-oxopiperidine ring in this compound suggests possible interactions with protease enzymes, a hot topic in oncology and neurodegenerative disease research. This aligns with current trends in precision medicine, where molecular specificity is paramount.

The synthesis of CAS 941920-20-3 typically involves multi-step organic reactions, including sulfonylation and amide coupling techniques. Advanced analytical methods like HPLC-MS and NMR spectroscopy are crucial for characterizing its purity and confirming the regioselectivity of substitutions. These quality control measures are essential given the growing emphasis on ICH guidelines in pharmaceutical development.

From a commercial perspective, this compound falls under the category of fine chemicals and is primarily supplied to research institutions. Its structure-activity relationship (SAR) studies are particularly relevant to scientists investigating allosteric modulation in drug design. The chlorophenyl-sulfonamide segment may contribute to enhanced lipophilicity, a key parameter in optimizing blood-brain barrier penetration – a frequent search term in CNS drug development forums.

Environmental and safety profiles of 2-chloro-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide are carefully monitored. While not classified as hazardous under standard protocols, proper PPE is recommended during handling, reflecting the broader industry shift toward green chemistry principles. The compound's stability under various pH conditions makes it suitable for formulation studies, addressing another common query in pharmaceutical technology circles.

Patent literature reveals growing interest in this chemical space, with several applications mentioning piperidinone derivatives as privileged scaffolds. The meta-substitution pattern on the benzene ring may offer steric advantages in target binding, a concept frequently discussed in computational chemistry webinars. These aspects position CAS 941920-20-3 as a valuable reference compound for medicinal chemistry libraries.

Future research directions may explore its potential in photopharmacology, given the light-sensitive nature of certain sulfonamides. The compound's hydrogen-bond acceptor/donor profile also makes it interesting for cocrystal engineering, an emerging field in solubility enhancement. Such applications resonate with current searches about drug delivery innovation and biopharmaceutics classification system (BCS) improvements.